Cas no 57741-92-1 (Uridine,2'-deoxy-5-pentyl- (9CI))

• Product Name: Uridine,2'-deoxy-5-pentyl- (9CI)
• CAS No: 57741-92-1
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 382420
• PubChem ID: 512736
• Update Time: 2025-04-19

Uridine,2'-deoxy-5-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5-pentyl- (9CI)
• 57741-92-1
• SCHEMBL1679401
• DTXSID50973336
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-pentyl-pyrimidine-2,4-dione
• 1-(4-Hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-pentyl-1H-pyrimidine-2,4-dione
• CHEMBL3143336
• 5-Pentyl-2'-deoxyuridine
• XHECGZZFFBAZGP-QJPTWQEYSA-N
• 1-(2-Deoxypentofuranosyl)-4-hydroxy-5-pentylpyrimidin-2(1H)-one

• Inchi： 1S/C14H22N2O5/c1-2-3-4-5-9-7-16(14(20)15-13(9)19)12-6-10(18)11(8-17)21-12/h7,10-12,17-18H,2-6,8H2,1H3,(H,15,19,20)/t10-,11+,12+/m0/s1
• InChI Key： XHECGZZFFBAZGP-QJPTWQEYSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(CCCCC)=C1)=O)=O)O

Computed Properties

• Exact Mass: 298.15296
• Monoisotopic Mass: 298.152872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.275
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.548
• PSA: 99.1